Cas no 61390-98-5 (Benzenemethanaminium, 4-amino-N,N,N-trimethyl-2-nitro-, bromide)
61390-98-5 structure
Product Name:Benzenemethanaminium, 4-amino-N,N,N-trimethyl-2-nitro-, bromide
CAS No:61390-98-5
MF:C10H16BrN3O2
MW:290.156941413879
CID:481120
PubChem ID:71396228
Update Time:2025-04-19
Benzenemethanaminium, 4-amino-N,N,N-trimethyl-2-nitro-, bromide Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanaminium, 4-amino-N,N,N-trimethyl-2-nitro-, bromide
- (4-amino-2-nitrophenyl)methyl-trimethylazanium,bromide
- (4-Amino-2-nitrophenyl)-N,N,N-trimethylmethanaminium bromide
- DTXSID90817806
- 61390-98-5
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- Inchi: 1S/C10H16N3O2.BrH/c1-13(2,3)7-8-4-5-9(11)6-10(8)12(14)15;/h4-6H,7,11H2,1-3H3;1H/q+1;/p-1
- InChI Key: BLSXBPWFLMSODD-UHFFFAOYSA-M
- SMILES: [Br-].[O-][N+](C1C=C(C=CC=1C[N+](C)(C)C)N)=O
Computed Properties
- Exact Mass: 272.9174
- Monoisotopic Mass: 289.04259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 65.44
Benzenemethanaminium, 4-amino-N,N,N-trimethyl-2-nitro-, bromide Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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